Cas no 40772-88-1 (Tetrahydro-beta-carotene/eta-Carotene)

• Product Name: Tetrahydro-beta-carotene/eta-Carotene
• CAS No: 40772-88-1
• MF: C₄₀H₆₀
• MW: 540.904412269592
• CID: 2667781
• PubChem ID: 16061254
• Update Time: 2024-02-29

Tetrahydro-beta-carotene/eta-Carotene Chemical and Physical Properties

Names and Identifiers

• 7,8,7',8'-Tetrahydro-β-carotene
• Tetrahydro-beta-carotene/ eta-Carotene
• eta-Carotene
• h-Carotene
• LMPR01070133
• 7,7',8,8'-Tetrahydro-b,b-carotene
• 7,7',8,8'-Tetrahydro-beta,beta-carotene
• (15Z)-7,7',8,8'-Tetrahydro-beta,beta-carotene
• Tetrahydro-beta-carotene/eta-Carotene
• 40772-88-1
• DTXSID101318433

• Inchi： 1S/C40H60/c1-31(19-13-21-33(3)25-27-37-35(5)23-15-29-39(37,7)8)17-11-12-18-32(2)20-14-22-34(4)26-28-38-36(6)24-16-30-40(38,9)10/h11-14,17-22H,15-16,23-30H2,1-10H3/b12-11+,19-13+,20-14+,31-17+,32-18+,33-21+,34-22+
• InChI Key： WLDANTZNLIHXEE-ZKUOVEGJSA-N
• SMILES： C1(C)(C)C(CC/C(=C/C=C/C(=C/C=C/C=C(\C)/C=C/C=C(\C)/CCC2=C(C)CCCC2(C)C)/C)/C)=C(C)CCC1

Computed Properties

• Exact Mass: 540.469501914g/mol
• Monoisotopic Mass: 540.469501914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 40
• Rotatable Bond Count: 12
• Complexity: 1030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 7
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 13.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Carotenes